Cas no 2228359-19-9 (1-{1-(1H-indol-3-yl)methylcyclopropyl}ethan-1-ol)

• Product Name: 1-{1-(1H-indol-3-yl)methylcyclopropyl}ethan-1-ol
• CAS No: 2228359-19-9
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 6050884
• PubChem ID: 165656178
• Update Time: 2025-06-13

1-{1-(1H-indol-3-yl)methylcyclopropyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-(1H-indol-3-yl)methylcyclopropyl}ethan-1-ol
• 1-{1-[(1H-indol-3-yl)methyl]cyclopropyl}ethan-1-ol
• EN300-1729929
• 2228359-19-9

• Inchi： 1S/C14H17NO/c1-10(16)14(6-7-14)8-11-9-15-13-5-3-2-4-12(11)13/h2-5,9-10,15-16H,6-8H2,1H3
• InChI Key： QJXYFXVKNSNSFJ-UHFFFAOYSA-N
• SMILES： OC(C)C1(CC2=CNC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36Ų

Additional information on 1-{1-(1H-indol-3-yl)methylcyclopropyl}ethan-1-ol

Comprehensive Analysis of 1-{1-(1H-indol-3-yl)methylcyclopropyl}ethan-1-ol (CAS No. 2228359-19-9): Properties, Applications, and Industry Insights

The compound 1-{1-(1H-indol-3-yl)methylcyclopropyl}ethan-1-ol (CAS No. 2228359-19-9) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Characterized by its indole core and cyclopropyl moiety, this compound exhibits intriguing chemical properties that make it a valuable intermediate in drug discovery and material science. In this article, we delve into its molecular characteristics, synthesis pathways, and potential applications while addressing frequently asked questions in the field.

From a structural perspective, 1-{1-(1H-indol-3-yl)methylcyclopropyl}ethan-1-ol combines an indole ring system with a cyclopropyl group, creating a hybrid scaffold that is both sterically constrained and electronically diverse. The presence of the hydroxyl functional group further enhances its reactivity, enabling derivatization for various applications. Researchers have noted its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics, given the indole moiety's prevalence in neurotransmitters like serotonin.

The synthesis of CAS No. 2228359-19-9 typically involves multi-step organic reactions, including Grignard additions and cyclization techniques. Recent advancements in green chemistry have also explored catalytic methods to improve yield and reduce waste, aligning with the growing demand for sustainable synthesis practices. This aligns with current industry trends, where AI-driven drug discovery and machine learning in chemistry are optimizing synthetic routes for such complex molecules.

Applications of 1-{1-(1H-indol-3-yl)methylcyclopropyl}ethan-1-ol extend beyond pharmaceuticals. Its unique structure has been investigated in material science for designing organic semiconductors and liquid crystals. The indole component’s electron-rich nature makes it a candidate for optoelectronic materials, a hot topic in renewable energy research. Additionally, its derivatives are being studied for antioxidant and anti-inflammatory properties, responding to the rising consumer interest in nutraceuticals and functional foods.

Frequently asked questions about this compound often revolve around its solubility, stability, and commercial availability. While it is moderately soluble in polar organic solvents like DMSO and ethanol, its stability under acidic or basic conditions requires careful handling. Suppliers typically offer it as a high-purity powder, but custom derivatization services are increasingly available to meet niche research demands. These details are critical for laboratories focusing on high-throughput screening or medicinal chemistry projects.

In conclusion, 1-{1-(1H-indol-3-yl)methylcyclopropyl}ethan-1-ol (CAS No. 2228359-19-9) represents a versatile compound with broad interdisciplinary relevance. Its role in drug development, material innovation, and green chemistry underscores its importance in modern scientific endeavors. As research continues to uncover its full potential, this molecule is poised to remain a focal point in both academic and industrial settings.